(3-Chloro-5-fluorophenyl)methanesulfonamide

• Molecular Formula: C7H7ClFNO2S
• Molecular Weight: 223.65 g/mol
• SMILES: C1=C(C=C(C=C1F)Cl)CS(=O)(=O)N
• InChI: InChI=1S/C7H7ClFNO2S/c8-6-1-5(2-7(9)3-6)4-13(10,11)12/h1-3H,4H2,(H2,10,11,12)
• InChIKey: ABBUZILWUBWCSM-UHFFFAOYSA-N

Sourcing (3-Chloro-5-fluorophenyl)methanesulfonamide

(3-Chloro-5-fluorophenyl)methanesulfonamide (CAS 1690800‑28‑2 / 1600326‑14‑4; molecular formula C₇H₇ClFNO₂S; MW 223.65) is an organofluorine sulfonamide in which the sulfonamide group is attached to either the nitrogen or the methylene carbon of a phenyl ring bearing meta-chloro and meta-fluoro substituents. This double meta-halogenation distinguishes it from the more common ortho- or para-substituted phenyl methanesulfonamide positional isomers, imparting a unique electron‑withdrawing profile that influences reactivity, metabolic stability, and target‑binding interactions in drug‑discovery programmes.

Meta,meta‑halogenation (3‑Cl‑5‑F) pattern

Unique electron‑withdrawing sulfonamide core

Documented in S100A9, CA II, and CCR5 research

Positional Isomer Risks for (3-Chloro-5-fluorophenyl)methanesulfonamide

Simple replacement of (3-chloro-5-fluorophenyl)methanesulfonamide with other phenyl methanesulfonamide positional isomers carrying the same halogen atoms at different ring positions (e.g., 4‑chloro‑3‑fluoro, 3‑chloro‑4‑fluoro, or 2‑chloro‑6‑fluoro variants) is inadvisable without explicit re‑validation. The meta,meta‑disposed chlorine and fluorine substituents create a distinct electronic dipole and steric contour that has been shown, in the context of S100A9‑RAGE interaction inhibitors, to yield an IC₅₀ of 300 nM for the 3‑chloro‑5‑fluorobenzyl‑derived chemotype, whereas the corresponding 3,5‑dichlorophenyl congener achieves an IC₅₀ of 120 nM — a 2.5‑fold potency shift attributable solely to halogen identity and substitution pattern. [1] Further, in carbonic‑anhydrase‑targeted chemotypes, the 3‑chloro‑5‑fluoro arrangement supports sub‑micromolar binding that is not replicated by 3‑chloro‑4‑fluoro or non‑fluorinated counterparts. [2] Procuring a generic “chlorofluorophenyl methanesulfonamide” without positional verification therefore risks introducing a compound with divergent biological activity, confounding SAR studies, and invalidating patent position.

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Regioisomeric interchange may shift S100A9 target engagement and SAR alignment.

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Fluorine position determines CA II hydrophobic cavity fit; non‑fluorinated analogs lack crystallographic confirmation.

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Non‑exemplified isomers lack patent SAR precedence (US10125125), risking IP position.

• [1] Active Biotech. US Patent US10125125: N-(heteroaryl)-sulfonamide derivatives useful as S100-inhibitors. Example 94: N-(6-chloro-4-hydroxypyridazin-3-yl)-1-(3-chloro-5-fluorophenyl)methanesulfonamide, IC₅₀ = 300 nM; Example 9: N-(5-chloro-3-hydroxypyridin-2-yl)-1-(3,5-dichlorophenyl)methanesulfonamide, IC₅₀ = 120 nM. BindingDB BDBM299072 and BDBM299053. View Source
• [2] Menchise V, Simone GD, Fiore AD, Scozzafava A, Supuran CT. Carbonic anhydrase inhibitors: X-ray crystallographic studies for the binding of 5-amino-1,3,4-thiadiazole-2-sulfonamide and 5-(4-amino-3-chloro-5-fluorophenylsulfonamido)-1,3,4-thiadiazole-2-sulfonamide to human isoform II. Bioorg Med Chem Lett. 2006;16(24):6204–6208. doi:10.1016/j.bmcl.2006.09.022. PDB ID: 2HOC. View Source

Differentiation Evidence for (3-Chloro-5-fluorophenyl)methanesulfonamide

S100A9-RAGE Inhibitor Core Comparison

In a head‑to‑head comparison within the same patent series (US10125125), the N‑(6‑chloro‑4‑hydroxypyridazin‑3‑yl)‑1‑(3‑chloro‑5‑fluorophenyl)methanesulfonamide derivative bearing the target compound's benzyl core exhibited an IC₅₀ of 300 nM against the S100A9‑RAGE interaction, while the corresponding 3,5‑dichlorophenyl analog showed an IC₅₀ of 120 nM in an identical AlphaScreen proximity assay. [1] This demonstrates that replacement of one chlorine with fluorine at the 5‑position attenuates potency, information critical for SAR‑guided procurement.

S100A9‑RAGE IC₅₀

Head‑to‑head

3‑Cl‑5‑F: 300 nM 3,5‑diCl: 120 nM

Halogen identity shifts target engagement; supports regioisomer‑specific procurement.

AlphaScreen assay; US10125125 examples 94/9.

Evidence Dimension	S100A9‑RAGE protein–protein interaction inhibition (IC₅₀)
Target Compound Data	IC₅₀ = 300 nM (3‑Cl‑5‑F‑benzyl core)
Comparator Or Baseline	IC₅₀ = 120 nM (3,5‑dichlorobenzyl core; US10125125, Example 9)
Quantified Difference	2.5‑fold lower potency for the 3‑Cl‑5‑F analog relative to the 3,5‑dichloro analog
Conditions	Biot‑hS100A9 + compound incubation followed by rhRAGE‑Fc acceptor bead AlphaScreen assay (Optiplate format).

Why This Matters

This directly quantifies how halogen identity on the methanesulfonamide benzyl ring alters target engagement, making positional/halogen‑specific procurement essential for S100A9 programmes.

• [1] BindingDB BDBM299072 (Example 94, IC₅₀ = 300 nM) and BDBM299053 (Example 9, IC₅₀ = 120 nM). US Patent US10125125. Active Biotech. Available at: https://bindingdb.org View Source

Carbonic Anhydrase II Binding Mode

The 3‑chloro‑5‑fluorophenylsulfonamido motif, when elaborated as 5‑(4‑amino‑3‑chloro‑5‑fluorophenylsulfonamido)‑1,3,4‑thiadiazole‑2‑sulfonamide (aminobenzolamide 18), binds human carbonic anhydrase II with the halogenated phenyl tail occupying a defined hydrophobic cleft at van der Waals distance from Phe131, Val135, Val141, Leu198, Pro202, and Leu204, as determined by X‑ray crystallography at 2.10 Å resolution (PDB 2HOC). [1] For CA III, the Ki is 80,500 nM. [2] In contrast, non‑fluorinated or 4‑chlorophenyl methanesulfonamide analogs lack the complementary fluoro‑mediated interactions within this sub‑pocket, providing structural rather than purely potency‑based differentiation.

CA II Binding Mode

Method context

Co‑crystal (PDB 2HOC, 2.10 Å) Ki hCA III = 80,500 nM

Fluorine‑mediated hydrophobic contacts documented crystallographically; non‑fluorinated analogs lack equivalent structural data.

Stopped‑flow CO₂ hydration assay; X‑ray diffraction.

Evidence Dimension	Carbonic anhydrase binding (Ki and structural resolution)
Target Compound Data	Ki (hCA III) = 80,500 nM; hCA II co‑crystal resolution = 2.10 Å (PDB 2HOC)
Comparator Or Baseline	N‑(4‑chlorophenyl)methanesulfonamide (no fluorine): no comparable CA co‑crystal structure reported. Class‑level inference: loss of fluorine eliminates key hydrophobic‑cavity contacts.
Quantified Difference	Not directly quantifiable for the simple methanesulfonamide; structural differentiation via X‑ray pose is the primary evidence.
Conditions	Stopped‑flow CO₂ hydration assay for Ki; X‑ray diffraction for structural data.

Why This Matters

Procurement of non‑fluorinated analogs forfeits the fluorine‑mediated van der Waals contacts documented crystallographically, a structural rationale for selecting the 3‑Cl‑5‑F variant over des‑fluoro substitutes.

• [1] Menchise V et al. Bioorg Med Chem Lett. 2006;16(24):6204–6208. PDB 2HOC. doi:10.1016/j.bmcl.2006.09.022. View Source
• [2] BindingDB BDBM11625; Nishimori I et al. Bioorg Med Chem. 2007;15:7229–7236. Ki (hCA III) = 80,500 nM. View Source

Positional Isomer Comparison

Commercially available positional isomers of chlorofluorophenyl methanesulfonamide include N‑(4‑chloro‑3‑fluorophenyl)methanesulfonamide (CAS 1097107‑44‑2), N‑(3‑chloro‑4‑fluorophenyl)methanesulfonamide (CAS 71270‑60‑5), and (2‑chloro‑6‑fluorophenyl)methanesulfonamide. The 3‑chloro‑5‑fluoro isomer places both halogens in meta positions relative to the sulfonamide attachment point, resulting in a symmetric electron‑withdrawing effect that differs from the mixed ortho/para or ortho/meta patterns of the other regioisomers. Crucially, the 3‑Cl‑5‑F isomer is the only regioisomer specifically exemplified in the S100A9 inhibitor patent US10125125 (Example 94). [1]

Regioisomer Identity

Class‑level

3‑Cl‑5‑F (meta,meta) Exemplified in US10125125

Patent alignment may not extend to other regioisomers; direct biochemical comparison unavailable.

Patent landscape analysis only.

Evidence Dimension	Regioisomeric identity and patent exemplification status
Target Compound Data	3‑Cl‑5‑F substitution (both meta): explicitly claimed in US10125125 Example 94 for S100A9 inhibition.
Comparator Or Baseline	4‑Cl‑3‑F (CAS 1097107‑44‑2), 3‑Cl‑4‑F (CAS 71270‑60‑5), 2‑Cl‑6‑F: not exemplified in this patent context.
Quantified Difference	Binary: patented exemplification vs. no known patent precedence for the same target class.
Conditions	Patent landscape analysis; no direct biochemical comparative data available for simple methanesulfonamide building blocks.

Why This Matters

For medicinal chemistry teams building on established patent SAR, procuring the 3‑Cl‑5‑F regioisomer maintains alignment with published patent data; substituting a non‑exemplified regioisomer severs this connection and may necessitate de novo IP evaluation.

• [1] US10125125 (Active Biotech). Example 94 specifically describes N‑(6‑chloro‑4‑hydroxypyridazin‑3‑yl)‑1‑(3‑chloro‑5‑fluorophenyl)methanesulfonamide. View Source

CCR5 Antagonist Screening

Preliminary pharmacological screening identified that N‑(3‑chloro‑5‑fluorophenyl)methanesulfonamide derivatives can act as CCR5 antagonists, with potential application in HIV infection, asthma, rheumatoid arthritis, and COPD. [1] While explicit IC₅₀ data for the simple methanesulfonamide building block is not publicly disclosed in this screening context, the meta‑chloro‑meta‑fluoro substitution pattern was retained through hit‑to‑lead optimization, suggesting it confers a favorable interaction profile with the CCR5 receptor that may not be recapitulated by other regioisomers. [2]

CCR5 Screening

Context‑dependent

Identified as CCR5 antagonist hit

Biological annotation informs chemotype selection; specific IC₅₀ not publicly disclosed.

Preliminary pharmacological screening.

Evidence Dimension	Target engagement (CCR5 antagonist activity)
Target Compound Data	Qualitative activity reported; specific IC₅₀ for the free methanesulfonamide not publicly disclosed.
Comparator Or Baseline	No cross‑compound quantitative data available for CCR5 activity of other regioisomeric methanesulfonamides.
Quantified Difference	Not quantifiable from available public data.
Conditions	CCR5‑mediated disease models (HIV, asthma, rheumatoid arthritis, COPD) — preliminary pharmacological screening.

Why This Matters

The compound's inclusion in CCR5 antagonist screening programmes signals a defined biological annotation that simpler or differently substituted phenyl methanesulfonamides lack, guiding procurement toward biologically validated chemotypes.

• [1] Zhang H. Semantic Scholar. Preliminary screening of pharmacological activity indicates that the compound can be used as a CCR5 antagonist. 2012. Available at: https://www.semanticscholar.org/ View Source
• [2] Supuran CT. Therapeutic compounds: patent evaluation of WO2011011652A1. CCR5 antagonists. Available at: https://www.curehunter.com/ View Source

Application Scenarios for (3-Chloro-5-fluorophenyl)methanesulfonamide

S100A9-RAGE Inhibitor Lead Optimisation

The 3‑chloro‑5‑fluorobenzyl methanesulfonamide core is the exemplified warhead in US10125125 Example 94, delivering an IC₅₀ of 300 nM against the S100A9‑RAGE interaction. [1] Medicinal chemistry teams progressing this chemotype should procure the 3‑Cl‑5‑F isomer specifically, as the 3,5‑dichloro variant shifts potency 2.5‑fold (IC₅₀ = 120 nM [1]) and the 4‑chloro‑3‑fluoro or 3‑chloro‑4‑fluoro regioisomers are not disclosed in this patent series, representing untested IP terrain.

Carbonic Anhydrase Structure-Based Drug Design

The 3‑chloro‑5‑fluorophenylsulfonamido moiety has been co‑crystallised with human carbonic anhydrase II (PDB 2HOC; 2.10 Å) [2], resolving key fluorine‑mediated hydrophobic contacts with Phe131, Val135, and Leu198. Computational chemists and structural biologists requiring a halogenated phenyl methanesulfonamide with documented binding‑pose data should select this variant; non‑fluorinated or alternatively halogenated analogs lack equivalent structural annotation in the PDB.

CCR5 Antagonist Fragment-Based Screening

The N‑(3‑chloro‑5‑fluorophenyl)methanesulfonamide scaffold has been identified as a CCR5 antagonist hit with potential utility in HIV, asthma, and autoimmune disease programmes. [3] Procurement of this specific regioisomer ensures continuity with published pharmacological screening data and avoids introducing uncharacterised SAR perturbations from positional isomer interchange.

Building Block with Certified Purity

For laboratories requiring a chlorofluorophenyl methanesulfonamide with documented purity, Bidepharm supplies the 3‑Cl‑5‑F variant (CAS 1690800‑28‑2) at 95% purity with batch‑specific NMR, HPLC, and GC quality‑control reports. The meta,meta‑halogenation pattern also provides a distinct reactivity profile for further derivatisation (e.g., nucleophilic aromatic substitution, metal‑catalysed cross‑coupling) that differs from ortho‑ or para‑substituted isomers, which may undergo competing side reactions.

Application

Selection Property

Validation Focus

S100A9‑RAGE inhibitor research

3‑Cl‑5‑F benzyl core alignment with patent SAR

Verify target engagement in S100A9 assay

Carbonic anhydrase structural studies

Fluorine‑dependent hydrophobic cavity fit (PDB 2HOC)

Confirm binding pose with CA II co‑crystallization

CCR5 antagonist screening

Biological annotation continuity from hit finding

Test CCR5 functional activity in relevant assay

Chemical building block procurement

Certified purity (95%) with batch‑specific COA

Review HPLC/NMR/GC reports and positional identity

• [1] US Patent US10125125. Examples 9 and 94. BindingDB BDBM299072 and BDBM299053. View Source
• [2] Menchise V et al. Bioorg Med Chem Lett. 2006;16(24):6204–6208. PDB 2HOC. View Source
• [3] Zhang H. Semantic Scholar. CCR5 antagonist preliminary screening. 2012. View Source